Cas no 1115923-09-5 (N-(2,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• CAS No: 1115923-09-5
• MF: C₂₅H₂₈N₄O₄
• MW: 448.514225959778
• CID: 6144411
• PubChem ID: 49663982
• Update Time: 2025-05-19

N-(2,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• N-(2,4-dimethoxybenzyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• VU0623886-1
• 1115923-09-5
• F3406-6338
• N-[(2,4-dimethoxyphenyl)methyl]-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• AKOS005056544

• Inchi： 1S/C25H28N4O4/c1-31-21-9-8-19(22(14-21)32-2)16-26-25(30)18-10-12-29(13-11-18)23-15-24(28-17-27-23)33-20-6-4-3-5-7-20/h3-9,14-15,17-18H,10-13,16H2,1-2H3,(H,26,30)
• InChI Key： JPOHYULQKQXJED-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=C(N=CN=2)OC2C=CC=CC=2)CC1)NCC1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 448.21105539g/mol
• Monoisotopic Mass: 448.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-(2,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide

N-(2,4-Dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide: A Comprehensive Overview

N-(2,4-Dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide, also known by its CAS number 1115923-09-5, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a piperidine ring system, which is a six-membered cyclic amine. The piperidine ring is substituted at the 4-position with a carboxamide group, which is further connected to a 2,4-dimethoxyphenyl methyl group. Additionally, the compound features a pyrimidine ring system at the 6-position, which is substituted with a phenoxypyrimidinyl group. This combination of structural elements contributes to the compound's unique pharmacological properties.

Recent research has focused on the biological activity of N-(2,4-Dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide. Studies have demonstrated its potential as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, investigations into its ability to inhibit specific kinases have shown promising results, suggesting its potential as a therapeutic agent in oncology.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic strategies, including coupling reactions and cyclization processes, to optimize the production of this compound. These advancements have not only improved the efficiency of synthesis but also opened up new avenues for further chemical modifications to enhance its bioavailability and efficacy.

In terms of pharmacokinetics, studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of N-(2,4-Dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide. These studies are crucial for understanding how the compound behaves within the body and for determining its suitability as a drug candidate. Preliminary findings suggest that the compound exhibits favorable pharmacokinetic profiles, although further research is needed to confirm these results.

Another area of interest is the exploration of this compound's mechanism of action. Researchers have employed advanced techniques such as X-ray crystallography and molecular modeling to study how it interacts with target proteins at the molecular level. These insights are essential for designing more effective drugs with improved selectivity and reduced side effects.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(2,4-Dimethoxyphenyl)methyl-1-(6-phenoxy-pyrimidin-4-y-l)piperidine without conducting extensive laboratory experiments. By using machine learning algorithms and docking simulations, scientists can identify potential drug targets and optimize the compound's structure for better therapeutic outcomes.

In conclusion, N-(2,4-Dimethoxyphenyl)methyl-1-(6-phenoxy-pyrimidin-4-y-l)-piperidine-carboxamide (CAS No.: 1115923–09–5) represents a promising candidate in drug discovery due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its potential applications in medicine, making it an exciting area of study for scientists worldwide.